Cas no 2248368-87-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methyl]butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methyl]butanoate
• CAS No: 2248368-87-6
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 6012653
• PubChem ID: 165719140
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methyl]butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517990
• 2248368-87-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methyl]butanoate

• Inchi： 1S/C20H19NO4/c1-3-15(12-14-8-6-7-13(2)11-14)20(24)25-21-18(22)16-9-4-5-10-17(16)19(21)23/h4-11,15H,3,12H2,1-2H3
• InChI Key： WWBQOVUKRYZUIE-UHFFFAOYSA-N
• SMILES： O(C(C(CC)CC1C=CC=C(C)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.13140809g/mol
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methyl]butanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methyl]butanoate (CAS No. 2248368-87-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methyl]butanoate (CAS No. 2248368-87-6) is a specialized organic molecule with a unique structural framework. Its isoindole-1,3-dione core, combined with a 2-[(3-methylphenyl)methyl]butanoate side chain, makes it a subject of interest in pharmaceutical and material science research. This compound is often explored for its potential applications in drug delivery systems, polymer chemistry, and bioactive molecule synthesis.

Recent trends in scientific literature highlight the growing demand for functionalized isoindole derivatives, particularly in the development of targeted therapeutics and advanced materials. Researchers are increasingly focusing on the structure-activity relationship (SAR) of such compounds to optimize their performance in specific applications. The presence of the 3-methylbenzyl group in this molecule suggests potential interactions with biological receptors, making it a candidate for further pharmacological studies.

From a synthetic chemistry perspective, CAS No. 2248368-87-6 represents a challenging yet rewarding target for organic synthesis. Its ester linkage and aromatic substituents offer multiple sites for chemical modification, enabling the creation of diverse analogs. This flexibility aligns with current industry needs for customizable molecular platforms in drug discovery and material design. The compound's thermal stability and solubility profile are also being investigated for potential applications in high-performance coatings and specialty chemicals.

In the context of green chemistry initiatives, researchers are examining sustainable synthesis routes for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives. The development of catalyst-free or biocatalytic methods for producing such compounds is gaining attention, reflecting the pharmaceutical industry's shift toward environmentally friendly processes. This particular molecule's structural complexity serves as an excellent test case for evaluating new synthetic methodologies.

The analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methyl]butanoate presents interesting challenges for spectroscopic techniques. Advanced methods such as 2D NMR and high-resolution mass spectrometry are typically employed to confirm its structure and purity. These analytical approaches are crucial for quality control in fine chemical production and for supporting intellectual property claims in patent applications.

Looking toward future applications, the photophysical properties of this compound class are being explored for potential use in organic electronics and sensor technologies. The conjugated system in the isoindole-1,3-dione moiety may exhibit interesting electronic transitions, making it relevant to emerging fields like molecular electronics and optoelectronic materials. These interdisciplinary applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

From a commercial perspective, CAS No. 2248368-87-6 represents a niche but growing segment in the fine chemicals market. Suppliers specializing in custom synthesis and building blocks for drug discovery are increasingly listing such compounds in their catalogs. The demand is driven by both academic research and industrial R&D activities, particularly in regions with strong pharmaceutical innovation ecosystems.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-methylphenyl)methyl]butanoate exemplifies the intersection of structural complexity and functional potential in modern organic chemistry. Its diverse possible applications across multiple scientific disciplines make it a compound worthy of continued investigation. As research methodologies advance and molecular design capabilities grow, we can anticipate new discoveries regarding this molecule's properties and utilities.